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Compound of Interest

Compound Name: 10074-G5

L Get Quote

Cat. No.: B1663895

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide
to the Safe Handling, Storage, and Disposal of the c-Myc Inhibitor 10074-G5.

This document provides critical safety protocols and logistical plans to ensure the safe and
effective use of 10074-G5 in a laboratory setting. Adherence to these guidelines is essential to
minimize risk and maintain a safe research environment.

Immediate Safety Information

10074-G5 is a hazardous substance and must be handled with care. The primary hazards, as
identified in the Safety Data Sheet (SDS), are outlined below.

Hazard Class GHS Classification  Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed[1]
Skin _ H315: Causes skin
] o Category 2 Warning o
Corrosion/Irritation irritation[1]
Serious Eye ) H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation[1]
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation[1]
Exposure)
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 10074-G5. The level of protection should be
adjusted based on the specific laboratory operation being performed.

Operation Minimum PPE Requirement

- Disposable Nitrile Gloves- Laboratory Coat-
Weighing and Aliquoting (Solid Form) Safety Glasses with Side Shields- N95
Respirator (or higher)

] ) - Disposable Nitrile Gloves- Laboratory Coat-
Preparing Stock Solutions ]
Chemical Splash Goggles

) - Disposable Nitrile Gloves- Laboratory Coat-
Cell Culture and In Vitro Assays
Safety Glasses

Operational Plan: From Receipt to Disposal

A systematic approach to handling 10074-G5 is crucial for safety and experimental
reproducibility. The following workflow outlines the key logistical steps.
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Operational Workflow for 10074-G5
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Operational Workflow for 10074-G5

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

o Pre-weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
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» Weighing: In a chemical fume hood, carefully weigh the desired amount of 10074-G5 solid
into the tared tube.

e Solvent Addition: Add the appropriate volume of anhydrous dimethyl sulfoxide (DMSO) to
achieve a final concentration of 10 mM. For example, for 1 mg of 10074-G5 (MW: 332.3
g/mol ), add 301 pL of DMSO.

» Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming may
be applied if necessary.

o Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw
cycles.

Cytotoxicity Assay using MTT
This protocol is adapted for determining the IC50 of 10074-G5 in cancer cell lines such as

Daudi or HL-60.

o Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100
uL of complete culture medium.

o Compound Treatment: The following day, treat the cells with a serial dilution of 10074-G5
(e.g., 0.1 to 100 puM) in fresh culture medium. Include a vehicle control (DMSO) at the same
final concentration as the highest drug concentration.

 Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

e MTT Addition: Add 10 pL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

e Formazan Solubilization: Carefully remove the medium and add 100 uL of DMSO to each

well.

o Absorbance Reading: Shake the plate for 5-10 minutes to dissolve the formazan crystals and
measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value by plotting a dose-response curve.
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Mechanism of Action: c-Myc/Max Dimerization
Inhibition

10074-G5 exerts its biological effect by inhibiting the protein-protein interaction between the
oncoprotein c-Myc and its obligate partner Max. This disruption prevents the c-Myc/Max

heterodimer from binding to E-box sequences in the promoter regions of target genes, thereby
inhibiting their transcription, which is crucial for cell proliferation and survival.

10074-G5 Mechanism of Action
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10074-G5 Mechanism of Action

Disposal Plan
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All materials contaminated with 10074-G5, including unused solid compound, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), must be disposed of as hazardous

chemical waste.

Step-by-Step Disposal Procedure:

e Segregation: Collect all 10074-G5 waste in a dedicated, clearly labeled, and sealed

hazardous waste container. Do not mix with other waste streams.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("N-[1,1'-biphenyl]-2-yl-7-nitro-2,1,3-benzoxadiazol-4-amine™), and the associated

hazards (Toxic, Irritant).

o Storage of Waste: Store the sealed hazardous waste container in a designated satellite

accumulation area away from incompatible materials.

o Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

vendor.

Quantitative Data Summary

Parameter Value Cell Line(s) Reference
o Daudi (Burkitt's
IC50 (Cytotoxicity) 15.6 uM [2]
lymphoma)
HL-60 (Promyelocytic
13.5 uM , [3]
leukemia)
Binding Affinity (Kd) 2.8 uM c-Myc [3]
Solubility in DMSO =20 mg/mL N/A [2]
Storage Temperature -20°C N/A [3]
Stability (Solid at
> 4 years N/A [3]
-20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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